Cas no 1932670-45-5 (trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol)

• Product Name: trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol
• CAS No: 1932670-45-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6404763
• PubChem ID: 102731970
• Update Time: 2025-09-28

trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol
• trans-2-[(2-methoxyethyl)(methyl)amino]cyclohexan-1-ol
• 1932670-45-5
• (1S,2S)-2-[(2-methoxyethyl)(methyl)amino]cyclohexan-1-ol
• F6545-4459
• AKOS040823058

• Inchi： 1S/C10H21NO2/c1-11(7-8-13-2)9-5-3-4-6-10(9)12/h9-10,12H,3-8H2,1-2H3/t9-,10-/m0/s1
• InChI Key： DYOOVROXPKTZIW-UWVGGRQHSA-N
• SMILES： O[C@H]1CCCC[C@@H]1N(C)CCOC

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Additional information on trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol

Trans-2-(2-Methoxyethyl)(Methyl)Aminocyclohexan-1-Ol: A Comprehensive Overview

Trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol, also known by its CAS number 1932670-45-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound has garnered attention due to its unique chemical properties and potential for further research and development. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The chemical structure of trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol is characterized by a cyclohexane ring with a hydroxyl group at position 1 and an amino group substituted with a methoxyethyl and methyl group at position 2. The trans configuration indicates that the hydroxyl and amino groups are on opposite sides of the cyclohexane ring. This spatial arrangement plays a crucial role in the compound's reactivity and biological activity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds, making trans-configured derivatives particularly valuable in drug design.

The synthesis of trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol typically involves multi-step reactions, including nucleophilic substitution, reduction, and cyclization processes. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, the use of chiral catalysts has been reported to enhance enantioselectivity in the formation of the amino group. These advancements have not only improved the synthesis process but also opened new avenues for producing enantiomerically pure compounds, which are essential for modern pharmaceutical applications.

In terms of applications, trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol has shown promise in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as central nervous system disorders and cardiovascular diseases. Its ability to act as a chiral building block makes it invaluable in asymmetric synthesis strategies. Additionally, recent research has explored its potential as a ligand in metal-catalyzed reactions, further expanding its utility in organic synthesis.

The physical and chemical properties of this compound are equally noteworthy. It exhibits moderate solubility in common organic solvents and demonstrates stability under standard storage conditions. The presence of both hydroxyl and amino groups imparts amphiprotic characteristics, enabling it to participate in diverse chemical transformations. Studies on its thermal stability have revealed that it can withstand mild heating without significant degradation, making it suitable for large-scale manufacturing processes.

From an environmental perspective, understanding the fate and behavior of trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have indicated that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is required to evaluate its long-term effects and biodegradation pathways.

In conclusion, trans-2-(2-methoxyethyl)(methyl)aminocyclohexan-1-ol, with its unique structure and versatile properties, continues to be a focal point for scientific exploration. Its applications span across multiple industries, driven by advancements in synthetic methodologies and an increasing demand for chiral intermediates in drug discovery. As research progresses, this compound is expected to play an even more pivotal role in shaping future innovations in organic chemistry and related fields.